Cas no 2229514-95-6 (2-(3-bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(3-bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229514-95-6
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 6557907
• PubChem ID: 139594064
• Update Time: 2025-05-24

2-(3-bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol
• 2229514-95-6
• 2-(3-bromo-5-fluorophenyl)-2,2-difluoroethanol
• EN300-1958113
• TQP0043

• Inchi： 1S/C8H6BrF3O/c9-6-1-5(2-7(10)3-6)8(11,12)4-13/h1-3,13H,4H2
• InChI Key： DMYOGHLNQRSXTP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CO)(F)F)F

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-bromo-5-fluorophenyl)-2,2-difluoroethan-1-ol

2-(3-Bromo-5-Fluorophenyl)-2,2-Difluoroethan-1-ol: A Comprehensive Overview

2-(3-Bromo-5-Fluorophenyl)-2,2-Difluoroethan-1-ol, also known by its CAS number CAS No. 2229514-95-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a hydroxyl group in a specific spatial arrangement. The molecule's structure plays a crucial role in its chemical reactivity and functional properties.

The synthesis of 2-(3-Bromo-5-Fluorophenyl)-2,2-Difluoroethan-1-ol involves a series of precise chemical reactions, including nucleophilic substitutions and fluorination processes. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. Its structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its molecular geometry and bonding characteristics.

One of the most notable applications of this compound is in the field of drug discovery. The presence of multiple halogen atoms in its structure makes it an attractive candidate for medicinal chemistry research. Specifically, the bromine and fluorine atoms can serve as key functional groups in the design of bioactive molecules targeting various disease states. Recent studies have highlighted its potential as a lead compound in the development of novel anti-inflammatory and antiviral agents.

In addition to its pharmaceutical applications, 2-(3-Bromo-5-Fluorophenyl)-2,2-Difluoroethan-1-ol has found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced polymers and organic semiconductors. Researchers have explored its use as a building block for constructing functional materials with tailored electronic properties, which could find applications in optoelectronics and energy storage devices.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that while it exhibits moderate toxicity under certain conditions, proper handling and disposal protocols can mitigate risks to human health and the environment.

From a manufacturing perspective, the production of CAS No. 2229514-95-6 involves stringent quality control measures to ensure consistency and reliability. The compound is typically synthesized in controlled laboratory settings or specialized industrial facilities equipped with state-of-the-art chemical processing technologies.

In conclusion, 2-(3-Bromo-5-Fluorophenyl)-2,2-Difluoroethan-1-ol stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as an important tool in modern chemistry research.